BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding the Laboratory: Proper Disposal
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Compound of Interest

Compound Name: ACBI1

Cat. No.: B12374811

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This document provides essential safety and logistical information for the proper
disposal of ACBI1, a potent and cooperative PROTAC (Proteolysis Targeting Chimera)
degrader. Adherence to these procedural guidelines is critical for minimizing risks and
preventing environmental contamination.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to be familiar with the immediate safety
and handling requirements for ACBI1. This includes wearing appropriate Personal Protective
Equipment (PPE) and understanding the compound's stability and storage conditions.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to
protect against splashes.

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn. Inspect
gloves for any tears or punctures before use.

o Body Protection: A laboratory coat must be worn to protect street clothes and skin from
contamination.
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o Respiratory Protection: If handling the compound as a powder outside of a certified chemical
fume hood, a NIOSH-approved respirator may be necessary to prevent inhalation.

Work should always be conducted in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

Quantitative Data for ACBI1

For easy reference, the following table summarizes key quantitative data for ACBI1, including
storage and solubility information.

Parameter Value Source(s)
Molecular Weight 936.10 g/mol [11[2][3]
CAS Number 2375564-55-7 [1][21[3][4]
Appearance Solid powder

Storage (Solid) -20°C for up to 3 years [2]

Storage (In Solution) -20°C for up to 1 month [2]
Solubility in DMSO 100 mg/mL (106.82 mM) [1112][3]
Solubility in Ethanol 2 mg/mL (2.13 mM) [1][2]
Water Solubility Insoluble [1112]

Experimental Protocols Cited

The disposal procedures outlined below are based on general best practices for chemical
laboratory waste and information available for similar PROTAC compounds. Specific
institutional and local regulations must always be followed.

Protocol for Segregation and Collection of ACBI1 Waste:
e Solid Waste:

o Collect unused ACBI1 powder and any materials contaminated with solid ACBI1 (e.qg.,
weighing paper, contaminated gloves, pipette tips) in a dedicated, clearly labeled, and
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sealable hazardous waste container.
o The container should be made of a material compatible with chemical waste.

e Liquid Waste:

o Collect solutions containing ACBI1 (e.g., in DMSO or other organic solvents) in a
separate, dedicated, and clearly labeled hazardous waste container for liquid chemical
waste.

o Do not mix ACBI1 waste with other incompatible chemical waste streams.

o Ensure the liquid waste container is securely sealed to prevent spills and evaporation.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ACBI1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12374811#achil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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